Cas no 898782-06-4 (3-(3-Bromophenyl)-4'-methoxypropiophenone)

• Product Name: 3-(3-Bromophenyl)-4'-methoxypropiophenone
• CAS No: 898782-06-4
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• MDL: MFCD03843303
• CID: 4719103
• Update Time: 2025-05-20

3-(3-Bromophenyl)-4'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-4'-methoxypropiophenone
• 3-(3-bromophenyl)-1-(4-methoxyphenyl)propan-1-one
• 3-(3-Bromophenyl)-4'-methoxypropiophenone

• MDL： MFCD03843303
• Inchi： 1S/C16H15BrO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-4,6-9,11H,5,10H2,1H3
• InChI Key： FSPSQQDSZUVFAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(3-Bromophenyl)-4'-methoxypropiophenone

3-(3-Bromophenyl)-4'-methoxypropiophenone: A Comprehensive Overview

3-(3-Bromophenyl)-4'-methoxypropiophenone, identified by the CAS number 898782-06-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, material synthesis, and as a building block in organic synthesis. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile precursor in the development of advanced materials.

The molecular structure of 3-(3-Bromophenyl)-4'-methoxypropiophenone comprises a propiophenone backbone with specific substituents: a bromine atom at the 3-position of one phenyl ring and a methoxy group at the 4-position of the other phenyl ring. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its reactivity and functionality. The presence of bromine introduces electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics, creating a balance that enhances its versatility in chemical transformations.

Recent research has focused on the synthesis and characterization of 3-(3-Bromophenyl)-4'-methoxypropiophenone. Scientists have explored various synthetic pathways, including Friedel-Crafts acylation and nucleophilic aromatic substitution, to efficiently prepare this compound. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been critical in achieving high yields and purity. These advancements have made the compound more accessible for further studies and applications.

In terms of applications, 3-(3-Bromophenyl)-4'-methoxypropiophenone has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets, such as enzymes and receptors. Researchers have investigated its potential as a lead compound for developing new therapeutic agents, particularly in oncology and neurodegenerative diseases. Additionally, its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has opened new avenues in enantioselective synthesis.

The compound's role in materials science is another area of active research. Its aromatic framework and functional groups make it suitable for use in the synthesis of advanced materials, such as organic semiconductors and functional polymers. Recent studies have demonstrated its potential as a building block for constructing self-assembled monolayers and stimuli-responsive materials. These applications highlight its importance in developing next-generation materials with tailored properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-(3-Bromophenyl)-4'-methoxypropiophenone is crucial for ensuring sustainable practices. Researchers have examined its biodegradation under various conditions and assessed its toxicity to aquatic organisms. These studies aim to provide guidelines for safe handling and disposal, aligning with global efforts to promote green chemistry principles.

In conclusion, 3-(3-Bromophenyl)-4'-methoxypropiophenone, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across drug discovery, material synthesis, and organic chemistry, making it an essential compound for advancing scientific knowledge. As research progresses, further insights into its properties and potential uses are expected to emerge, solidifying its position as a valuable tool in modern chemistry.